(2S)-3-methyl-2-[[2-(3,4,8-trimethyl-2-oxochromen-7-yl)oxyacetyl]amino]butanoic acid

• IUPAC Name: (2S)-3-methyl-2-[[2-(3,4,8-trimethyl-2-oxochromen-7-yl)oxyacetyl]amino]butanoic acid
• InChI: InChI=1S/C19H23NO6/c1-9(2)16(18(22)23)20-15(21)8-25-14-7-6-13-10(3)11(4)19(24)26-17(13)12(14)5/h6-7,9,16H,8H2,1-5H3,(H,20,21)(H,22,23)/t16-/m0/s1
• InChI Key: DRNIMTGBZBIVJQ-INIZCTEOSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2C)OCC(=O)NC(C(C)C)C(=O)O)C
• Isomeric SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2C)OCC(=O)N[C@@H](C(C)C)C(=O)O)C
• Molecular Formula: C19H23NO6
• Molecular Weight: 361.4 g/mol

Description

The compound is an amino acid derivative with a complex side chain that includes a chromen-7-yl group. Chromen-7-yl is a bicyclic compound consisting of a benzene ring fused to a heterocyclic pyran ring. This group is often found in naturally occurring compounds, including some that have biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the chromen-7-yl group. This group would likely contribute to the overall stability of the molecule and could also influence its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar groups (like the carboxyl and amino groups) could make it soluble in water.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s a drug, for example, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and the conditions under which it’s used.

Future Directions

The future directions for research on this compound could include exploring its potential uses, studying its reactivity, and developing methods for its synthesis.